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Compound of Interest

(2-Chloro-benzyl)-(3-morpholin-4-
Compound Name:
yl-propyl)-amine

CAS No.: 107922-87-2

Cat. No.: B012599

Get Quote

Executive Summary

The benzyl-morpholine amine scaffold represents a "privileged structure” in modern medicinal
chemistry, offering a unique balance between lipophilicity (facilitating CNS penetration) and
aqueous solubility (conferred by the morpholine ether oxygen). This guide dissects the
chemical architecture, synthetic pathways, and pharmacological utility of these derivatives,
specifically focusing on their role as ligands for Sigma receptors, Cholinesterase inhibitors, and
Monoamine reuptake inhibitors.

Structural Architecture & Pharmacophore
Analysis[1]

The efficacy of benzyl-morpholine derivatives hinges on the interplay between three distinct
pharmacophoric zones. Understanding these zones is critical for rational drug design (RDD).
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The Pharmacophoric Triad

e The Morpholine Head (Zone A):
o Function: Acts as a hydrogen bond acceptor (ether oxygen) and a metabolic handle.

o Solubility: The pKa of the morpholine nitrogen (~8.3) ensures that a significant fraction of
the molecule is ionized at physiological pH, improving water solubility compared to
piperidine analogs.

o Metabolic Stability: The ether oxygen reduces the basicity of the nitrogen via the inductive
effect, often mitigating rapid oxidative metabolism seen in purely aliphatic amines.

e The Benzyl Tail (Zone B):

o Function: Provides the primary hydrophobic interaction (rt-1t stacking or hydrophobic
pocket filling) with target proteins (e.g., the aromatic cage of Acetylcholinesterase or the
hydrophobic pocket of the Sigma-1 receptor).

o Substitution: Para-substitution (4-position) is often the most sensitive vector for modulating
affinity. Electron-withdrawing groups (EWGS) like -F or -Cl can enhance metabolic stability
and alter binding kinetics.

e The Amine Linker (Zone C):
o Function: Controls the spatial orientation and flexibility between the head and tail.

o Variation: Direct N-benzylation creates a rigid distance (~3.5 A), while extended alkyl-
amine linkers allow for "induced fit" binding in deep protein gorges.

Quantitative SAR Data Summary

Table 1: Comparative Potency of Selected Benzyl-Morpholine Derivatives against CNS Targets
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Synthetic Methodologies

To ensure reproducibility and scalability, we prioritize two synthetic routes: Reductive Amination

(Method A) for library generation and Nucleophilic Substitution (Method B) for scale-up.

Method A: Reductive Amination (The "Soft" Route)

Recommended for: Late-stage functionalization and fragile substrates.
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This protocol avoids the harsh basic conditions of alkylation and minimizes over-alkylation
byproducts.

Reagents:

e Substituted Benzaldehyde (1.0 eq)

e Morpholine derivative (1.1 eq)

e Sodium Triacetoxyborohydride (STAB) (1.5 eq)
e Solvent: 1,2-Dichloroethane (DCE) or THF.

o Catalyst: Acetic Acid (cat. 1-2 drops).

Protocol:

Imine Formation: Dissolve the benzaldehyde and morpholine in DCE under an inert
atmosphere (

). Add acetic acid. Stir at Room Temperature (RT) for 1-2 hours to form the iminium ion
intermediate.

e Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 15 minutes.

e Reaction: Allow to warm to RT and stir for 12—16 hours. Monitor via TLC (Mobile phase: 5%
MeOH in DCM).

e Quench: Quench with saturated aqueous

o Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over

, and concentrate.

Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Method B: Direct N-Alkylation (The "Hard" Route)
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Recommended for: Simple benzyl halides and cost-effective scale-up.
Protocol:

e Dissolve morpholine (1.0 eq) in Acetonitrile (ACN).

e Add

(2.5 eq) as a proton scavenger.

Add substituted benzyl chloride/bromide (1.1 eq) dropwise.

Reflux at 60—80°C for 4—8 hours.

Filter inorganic salts and concentrate the filtrate.

Visualizing the Science
Diagram 1: Synthetic Workflow & Divergence

This diagram illustrates the decision matrix for synthesizing these derivatives, highlighting the
divergence based on available starting materials.
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Figure 1: Decision matrix for synthetic routes. Route A is preferred for sensitive functionalities,
while Route B is optimal for robust, simple substrates.

Diagram 2: Structure-Activity Relationship (SAR) Logic

This diagram maps the functional impact of specific structural modifications on the benzyl-
morpholine scaffold.
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Figure 2: Mechanistic dissection of the scaffold. The Morpholine ring governs
pharmacokinetics, while the Benzyl ring drives receptor affinity.

Advanced Applications & Case Studies
Sigma Receptor Ligands (CNS Targeting)

The Sigma-1 (

) receptor is a chaperone protein located at the Mitochondria-Associated Endoplasmic
Reticulum Membrane (MAM).

Mechanism: Benzyl-morpholine derivatives act as antagonists or agonists. The benzyl group
occupies the primary hydrophobic binding pocket, while the morpholine nitrogen forms a
critical salt bridge with Asp126 in the receptor binding site.

Key Insight: Introducing a 4-methoxy group on the benzyl ring significantly enhances
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affinity (
< 5 nM) by optimizing electron density for

interactions [1].

Dual Cholinesterase Inhibitors (Alzheimer's Disease)

To treat Alzheimer's, simultaneous inhibition of Acetylcholinesterase (AChE) and

Butyrylcholinesterase (BuUChE) is desirable.[4]

Design Strategy: Linking the benzyl-morpholine moiety to a quinoline or benzimidazole core
via an amide or amine linker creates a "dual binding site" ligand. The morpholine binds to the
peripheral anionic site (PAS), while the aromatic core penetrates the catalytic active site
(CAS) [3].

Result: This prevents the aggregation of Amyloid-

peptide, which is often catalyzed by the AChE PAS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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